Cas no 1801516-13-1 (5-Bromo-1-ethoxy-2-fluoro-3-methylbenzene)

• Product Name: 5-Bromo-1-ethoxy-2-fluoro-3-methylbenzene
• CAS No: 1801516-13-1
• MF: C₉H₁₀BrFO
• MW: 233.077505588531
• CID: 5074456
• Update Time: 2025-10-30

5-Bromo-1-ethoxy-2-fluoro-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-ethoxy-2-fluoro-3-methylbenzene

• Inchi： 1S/C9H10BrFO/c1-3-12-8-5-7(10)4-6(2)9(8)11/h4-5H,3H2,1-2H3
• InChI Key： GLLWZBJLFCOKKQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C)C=1)F)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Additional information on 5-Bromo-1-ethoxy-2-fluoro-3-methylbenzene

Comprehensive Overview of 5-Bromo-1-ethoxy-2-fluoro-3-methylbenzene (CAS No. 1801516-13-1): Properties, Applications, and Industry Insights

5-Bromo-1-ethoxy-2-fluoro-3-methylbenzene (CAS No. 1801516-13-1) is a halogenated aromatic compound with significant relevance in pharmaceutical and agrochemical research. This brominated fluoro benzene derivative features a unique molecular structure, combining ethoxy, fluoro, and methyl substituents, which enhance its reactivity and selectivity in synthetic applications. Its CAS number 1801516-13-1 serves as a critical identifier for researchers sourcing high-purity intermediates.

The compound's structural versatility makes it a valuable building block in organic synthesis, particularly for constructing complex molecules in drug discovery. Recent studies highlight its role in developing kinase inhibitors and antiviral agents, aligning with the growing demand for targeted therapeutics. Industry trends show increased interest in halogenated intermediates like this compound due to their ability to modulate lipophilicity and bioavailability in active pharmaceutical ingredients (APIs).

From a synthetic chemistry perspective, the electron-withdrawing bromo and fluoro groups in 5-Bromo-1-ethoxy-2-fluoro-3-methylbenzene facilitate selective cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. This responsiveness to palladium-catalyzed reactions positions it as a preferred choice for constructing biaryl motifs in medicinal chemistry. Analytical data (GC-MS, NMR) confirms its stability under standard storage conditions, though inert atmosphere handling is recommended for long-term preservation.

Environmental and regulatory considerations for this compound reflect broader industry shifts toward green chemistry principles. While not classified as hazardous under current guidelines, proper waste solvent management protocols should be followed during large-scale use. The ethoxy group's metabolic stability also makes it a subject of interest in prodrug design discussions, particularly for improving oral drug delivery systems—a hot topic in pharmacokinetic optimization forums.

Market analysis indicates rising procurement of fluorinated benzene derivatives like CAS 1801516-13-1, driven by expanding contract research organization (CRO) activities in Asia-Pacific regions. Quality benchmarks typically require ≥98% purity (HPLC), with stringent controls on heavy metal residues and isomeric impurities. Technical bulletins emphasize its compatibility with continuous flow chemistry setups, addressing industry demand for process intensification solutions.

Emerging applications include its use as a molecular probe in PET radioligand development, leveraging the fluoro substituent for isotopic labeling. This aligns with increasing investments in diagnostic imaging technologies. Patent landscapes reveal its incorporation in crop protection agents, demonstrating the compound's cross-industry utility beyond pharmaceuticals.

For researchers handling 5-Bromo-1-ethoxy-2-fluoro-3-methylbenzene, standard personal protective equipment (PPE) including nitrile gloves and safety goggles is advised. While not acutely toxic, proper fume hood ventilation should be maintained during weighing procedures. Storage recommendations suggest amber glass containers at 2-8°C under nitrogen for extended shelf-life preservation.

The compound's structure-activity relationship (SAR) potential continues to attract computational chemistry studies, particularly in QSAR modeling of bioisosteric replacements. Recent publications have explored its conformational behavior using DFT calculations, providing insights for rational drug design applications. These developments position CAS 1801516-13-1 as a compound of enduring interest in structure-based drug discovery pipelines.